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Introduction

Section 106 of the National Historic Preservation Act of 1966 (NHPA) requires federal agencies

to consider the effects of their projects on historic properties.[1][2] For researchers, scientists,

and drug development professionals, this may become relevant when a project involves ground

disturbance, construction, or other activities that could impact archaeological sites or historic

buildings where scientific analysis is a component of the mitigation or documentation process.

These application notes provide best practices for documenting and presenting scientific

findings to ensure compliance with Section 106.

The core of Section 106 is a four-step process: initiating consultation, identifying historic

properties, assessing adverse effects, and resolving adverse effects.[2] Scientific data can be

crucial in each of these steps, from identifying the composition of archaeological artifacts to

determining the environmental impact on a historic structure.

Data Presentation: Quantitative Data Summaries
All quantitative data derived from scientific analyses should be summarized in clearly structured

tables. This facilitates comparison and review by regulatory agencies such as the State Historic

Preservation Officer (SHPO) or Tribal Historic Preservation Officer (THPO).

Table 1: Material Composition Analysis of Archaeological Artifacts
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Sample ID Artifact Type
Location
(GPS)

Analytical
Method

Key Findings
(Quantitative)

A-001 Ceramic Shard
34.0522° N,

118.2437° W

X-Ray

Fluorescence

(XRF)

Lead (Pb): 15.2

ppm, Copper

(Cu): 5.8 ppm

A-002 Metal Fastener
34.0522° N,

118.2437° W

Inductively

Coupled Plasma

Mass

Spectrometry

(ICP-MS)

Iron (Fe): 98.2%,

Nickel (Ni): 1.1%

B-001 Soil Sample
34.0525° N,

118.2440° W

Gas

Chromatography

-Mass

Spectrometry

(GC-MS)

Organic Residue

Signature:

Present

Table 2: Environmental Impact Assessment on Historic Structure

Sample
Location

Parameter
Measured

Analytical
Method

Result
Regulatory
Threshold

North Wall

Exterior
Air Quality (SO₂)

Pulsed

Fluorescence
0.08 ppm 0.075 ppm

Foundation Soil

Heavy Metal

Contamination

(Lead)

Atomic

Absorption

Spectroscopy

250 mg/kg 400 mg/kg

Interior Air

Volatile Organic

Compounds

(VOCs)

Photoionization

Detector
50 ppb 100 ppb

Experimental Protocols: Detailed Methodologies
Detailed methodologies for all key experiments must be provided to ensure transparency and

reproducibility of the scientific findings.
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Protocol 1: X-Ray Fluorescence (XRF) Analysis of Ceramic Artifacts

Objective: To non-destructively determine the elemental composition of ceramic shards to

identify potential trade routes and manufacturing techniques.

Instrumentation: Handheld Bruker TRACER 5i pXRF Analyzer.

Sample Preparation: Samples were cleaned of loose debris using a soft brush. No chemical

cleaning agents were used to preserve the integrity of the artifact.

Data Acquisition: Each shard was analyzed at three different points for 60 seconds per point.

The instrument was calibrated using a certified standard reference material before and after

the analysis of each batch of ten samples.

Data Analysis: The resulting spectra were processed using the Bruker Artax software.

Elemental concentrations were calculated based on the fundamental parameters method.

Protocol 2: Soil Sample Analysis for Environmental Contaminants

Objective: To assess the presence and concentration of heavy metals in soil samples

collected from the Area of Potential Effects (APE) to determine potential environmental

impacts on a historic site.[1][3]

Sample Collection: Soil samples were collected from a depth of 0-15 cm at predetermined

grid locations within the APE. Samples were stored in sterile, sealed containers and

transported to the laboratory on ice.

Sample Preparation: Samples were air-dried, sieved to remove large debris, and then

subjected to acid digestion using a certified EPA method.

Instrumentation: Analysis was performed using a PerkinElmer PinAAcle 900T Atomic

Absorption Spectrometer.

Quality Control: A blank, a duplicate, and a standard reference material were analyzed for

every 20 samples to ensure data quality and accuracy.

Mandatory Visualizations
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Diagrams are essential for visualizing complex processes and relationships, making them

easier to understand for a diverse audience of stakeholders in the Section 106 process.

Section 106 Compliance Workflow for Scientific Investigations

Project Initiation Section 106 Process

Scientific Investigation Protocol

Outcome

Federal Undertaking Proposed Initiate Consultation
(SHPO/THPO, Consulting Parties)

Identify Historic Properties
(Archaeological Survey, etc.) Assess Adverse Effects

Develop Scientific
Investigation Plan

Scientific Data Needed

Resolve Adverse Effects Memorandum of Agreement (MOA)

Field Sampling &
Data Collection Laboratory Analysis Data Reporting &

Interpretation

Inform Assessment

Inform Resolution

Project Proceeds

Click to download full resolution via product page

Caption: Workflow integrating scientific investigation into the Section 106 process.

Signaling Pathway for Environmental Impact on Historic Materials
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Environmental Pollutant
(e.g., SO₂)

Acid Formation
(H₂SO₄)

Atmospheric Moisture
(H₂O)

Material Degradation
(Gypsum - CaSO₄·2H₂O)

Historic Building Material
(e.g., Limestone - CaCO₃)

Chemical Reaction

Adverse Effect:
Loss of Historic Integrity

Click to download full resolution via product page

Caption: Chemical pathway of limestone degradation due to acid rain.

Logical Relationship of Data for National Register Eligibility

Artifact Analysis Data

Establishes Chronology Determines Site Function
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Caption: Logical flow from scientific data to a determination of significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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